4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid” is a chemical compound with the CAS Number: 1375064-52-0 . It has a molecular weight of 247.21 . The IUPAC name for this compound is 4-[3-(methoxycarbonyl)-5-isoxazolyl]benzoic acid . The InChI code for this compound is 1S/C12H9NO5/c1-17-12(16)9-6-10(18-13-9)7-2-4-8(5-3-7)11(14)15/h2-6H,1H3,(H,14,15) .
Molecular Structure Analysis
The molecular formula of “4-[3-(Methoxycarbonyl)-5-isoxazolyl]benzoic Acid” is C12H9NO5 . The average mass is 247.204 Da and the monoisotopic mass is 247.048065 Da .
Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It should be stored in a refrigerator .
Scientific Research Applications
SGLT2 Inhibitors for Diabetes Therapy
- Clinical Relevance : SGLT2 inhibitors are currently in preclinical and phase I studies for diabetes therapy . They not only regulate blood sugar but also have additional benefits, such as weight reduction and blood pressure control.
Industrial Scale-Up for Therapeutic SGLT2 Inhibitors
- Yield and Cost Reduction : The process achieves a total yield of 24% when run at 70 kg/batch. This efficient scale-up demonstrates significant cost reduction and feasibility for industrial production .
Structure–Activity Relationship Studies
- Promising Candidates : These compounds exhibit potential for diabetes therapy and related metabolic disorders. Their activity extends beyond glucose regulation, impacting body weight and blood pressure .
Other Applications
Safety and Hazards
properties
IUPAC Name |
4-(3-methoxycarbonyl-1,2-oxazol-5-yl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO5/c1-17-12(16)9-6-10(18-13-9)7-2-4-8(5-3-7)11(14)15/h2-6H,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGJBDODYBMPATP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NOC(=C1)C2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.